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Compound of Interest

Compound Name: 3-bromo-1H-indazol-5-amine

Cat. No.: B152525

Technical Guide: 3-bromo-1H-indazol-5-amine

For Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical overview of the key physicochemical properties of
3-bromo-1H-indazol-5-amine, a heterocyclic building block relevant in medicinal chemistry
and drug discovery.

Core Molecular Data

The fundamental molecular characteristics of 3-bromo-1H-indazol-5-amine have been
determined and are summarized below. This data is essential for stoichiometric calculations,
analytical characterization, and interpretation of experimental results.

Property Value

Molecular Formula C7HeBrNs[1][2][3][4][5][6]
Molecular Weight 212.05 g/mol [1][3][5][7]

CAS Number 478837-59-1[1][2][3][41[5][7][8]

Experimental Protocols
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The determination of the molecular weight and formula for chemical compounds like 3-bromo-
1H-indazol-5-amine is typically achieved through a combination of mass spectrometry and
elemental analysis.

1. Mass Spectrometry for Molecular Weight Determination:

o Methodology: High-resolution mass spectrometry (HRMS) is employed to accurately
determine the mass-to-charge ratio (m/z) of the molecular ion.

o Sample Preparation: The compound is dissolved in a suitable solvent (e.g., methanol,
acetonitrile) at a low concentration.

« |onization: A soft ionization technique, such as electrospray ionization (ESI), is used to
generate intact molecular ions with minimal fragmentation.

e Analysis: The sample is introduced into the mass spectrometer, and the m/z of the [M+H]* or
[M-H]~ ion is measured with high precision. The molecular weight is then calculated from this
value.

2. Elemental Analysis for Molecular Formula Confirmation:

o Methodology: Combustion analysis is used to determine the percentage composition of
carbon, hydrogen, and nitrogen in the sample.

» Procedure: A precisely weighed sample of the compound is combusted in a stream of
oxygen. The resulting combustion products (COz, H20, and Nz) are collected and quantified.

o Calculation: The percentage of each element is used to determine the empirical formula.
This, in conjunction with the molecular weight from mass spectrometry, confirms the
molecular formula.

Logical Relationship Diagram

The following diagram illustrates the relationship between the chemical name, its molecular
formula, and its corresponding molecular weight.
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Caption: Relationship between compound name, formula, and molecular weight.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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